Cas no 20883-11-8 (Benzene, 1,1'-[thiobis(methylene)]bis[4-bromo-)

Benzene, 1,1'-[thiobis(methylene)]bis[4-bromo- structure
20883-11-8 structure
Product Name:Benzene, 1,1'-[thiobis(methylene)]bis[4-bromo-
CAS No:20883-11-8
MF:C14H12Br2S
MW:372.118081092834
CID:1400508
PubChem ID:12328857
Update Time:2025-04-20

Benzene, 1,1'-[thiobis(methylene)]bis[4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[thiobis(methylene)]bis[4-bromo-
    • 1-bromo-4-[(4-bromophenyl)methylsulfanylmethyl]benzene
    • bis(4-bromobenzyl)sulfide
    • OHTWKJSDUZIJBN-UHFFFAOYSA-N
    • 20883-11-8
    • DTXSID00490144
    • SCHEMBL9344493
    • 1,1'-[Sulfanediylbis(methylene)]bis(4-bromobenzene)
    • Inchi: 1S/C14H12Br2S/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
    • InChI Key: OHTWKJSDUZIJBN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSCC1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 369.90266
  • Monoisotopic Mass: 369.90265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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